2-Chloro-4,5-dihydroxybenzoic acid

• CAS No.: 87932-51-2
• Molecular Formula: C7H5ClO4
• Molecular Weight: 188.56 g/mol
• IUPAC Name: 2-chloro-4,5-dihydroxybenzoic acid
• InChI: InChI=1S/C7H5ClO4/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,9-10H,(H,11,12)
• InChI Key: DFHXVNSKHYFZTB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)O)Cl)C(=O)O

Description

2-Chloro-4,5-dihydroxybenzoic acid is a chloro- and dihydroxy-substituted benzoic acid derivative with the molecular formula C₇H₅ClO₄ (calculated molecular weight: 188.57 g/mol). This compound features a chlorine atom at the 2-position and hydroxyl (-OH) groups at the 4- and 5-positions on the benzene ring.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key physicochemical properties of 2-Chloro-4,5-dihydroxybenzoic acid with related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
2-Chloro-4,5-dihydroxybenzoic acid	Cl (2), OH (4,5)	C₇H₅ClO₄	188.57 (calculated)	Not reported	Polar due to hydroxyl groups; potential antioxidant activity (inferred from dihydroxy analogs)
2-Chloro-4,5-difluorobenzoic acid	Cl (2), F (4,5)	C₇H₃ClF₂O₂	191.54 , 192.55	103–106	Lipophilic due to fluorine; used in quinolone antibiotic synthesis
Caffeic acid	OH (3,4), propenoic acid	C₉H₈O₄	180.16	223–225	Natural antioxidant; used in pharmacology and cosmetics
4-Chloro-3,5-dinitrobenzoic acid	Cl (4), NO₂ (3,5)	C₇H₃ClN₂O₆	246.56	Not provided	High reactivity; studied for wastewater treatment

Key Observations:

• Chlorine at the 2-position (as in 2-Chloro-4,5-difluorobenzoic acid) sterically influences reaction pathways in drug synthesis .

Toxicity and Environmental Impact

• Requires advanced oxidation processes for degradation in wastewater .
• 2-Chloro-4,5-difluorobenzoic Acid: Limited toxicity data available; however, fluorine substituents generally reduce metabolic degradation, raising concerns about environmental persistence .

Commercial and Research Relevance

• 2-Chloro-4,5-difluorobenzoic Acid: Marketed by suppliers like Thermo Scientific and Chongqing Chemdad Co., with purity ≥98% and pricing ranging from $24–$282 per gram . CAS No. 110877-64-0; used in fine chemical and pharmaceutical industries .
• Caffeic Acid: Widely available as a reference standard (CAS No. 331-39-5) for food, cosmetic, and pharmacological research .